Cas no 180690-64-6 (1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI))

• Product Name: 1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI)
• CAS No: 180690-64-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 113507
• PubChem ID: 10511301
• Update Time: 2025-04-18

1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI)
• 1,4-Cyclohexanedione,2-acetyl-3-methyl-
• 180690-64-6
• 2-acetyl-3-methylcyclohexane-1,4-dione

• Inchi： 1S/C9H12O3/c1-5-7(11)3-4-8(12)9(5)6(2)10/h5,9H,3-4H2,1-2H3
• InChI Key： ZICNNDGYGZBTLO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C(C)=O)C1C)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21